Cas no 449741-34-8 (4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate)

4-Oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate is a fluorinated chromene derivative with a thiophene carboxylate moiety, offering unique structural and electronic properties. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the conjugated chromene core contributes to potential photophysical applications. The thiophene-2-carboxylate ester linkage provides a reactive handle for further functionalization. This compound may be of interest in medicinal chemistry for its scaffold diversity or in materials science due to its aromatic and electron-withdrawing characteristics. Its well-defined structure allows for precise modification, making it a valuable intermediate in synthetic organic chemistry.

4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate structure

449741-34-8 structure

Product Name:4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate

CAS No:449741-34-8

MF:C₂₁H₁₁F₃O₄S

MW:416.369855165482

CID:5555361

PubChem ID:1189768

Update Time:2025-06-07

4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- AKOS002181255
- F3139-1456
- 4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate
- [4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl] thiophene-2-carboxylate
- STK922761
- 449741-34-8
- Inchi： 1S/C21H11F3O4S/c22-21(23,24)19-17(12-5-2-1-3-6-12)18(25)14-9-8-13(11-15(14)28-19)27-20(26)16-7-4-10-29-16/h1-11H
- InChI Key： JKVJNNNASJYYNQ-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(=O)OC1C=CC2C(C(C3C=CC=CC=3)=C(C(F)(F)F)OC=2C=1)=O

Computed Properties

Exact Mass: 416.03301449g/mol
Monoisotopic Mass: 416.03301449g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 684
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 80.8Å²

4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-1456-2μmol	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-1456-5μmol	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-1456-10μmol	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-1456-20μmol	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-1456-1mg	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-1456-2mg	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-1456-3mg	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-1456-4mg	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-1456-5mg	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-1456-10mg	4-oxo-3-phenyl-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate	449741-34-8	90%+	10mg	$79.0	2023-07-05